Cas no 1836140-36-3 (Ethyl 2-(dihydro-2H-thiopyran-3(4H)-ylidene)acetate)

• Product Name: Ethyl 2-(dihydro-2H-thiopyran-3(4H)-ylidene)acetate
• CAS No: 1836140-36-3
• MF: C₉H₁₄O₂S
• MW: 186.271261692047
• CID: 5879001
• PubChem ID: 165785744
• Update Time: 2024-01-11

Ethyl 2-(dihydro-2H-thiopyran-3(4H)-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(dihydro-2H-thiopyran-3(4H)-ylidene)acetate
• EN300-1621209
• ethyl 2-(thian-3-ylidene)acetate
• 1836140-36-3
• ethyl 2-[(3Z)-thian-3-ylidene]acetate
• EN300-1455331

• Inchi： 1S/C9H14O2S/c1-2-11-9(10)6-8-4-3-5-12-7-8/h6H,2-5,7H2,1H3
• InChI Key： PDCMSDIRJAGLAS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C=C1CCCSC1

Computed Properties

• Exact Mass: 186.07145086g/mol
• Monoisotopic Mass: 186.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 282.2±33.0 °C(Predicted)